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Compound of Interest

Compound Name: 3-Bromo-4-methoxybenzoic acid

Cat. No.: B047553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Bromo-4-methoxybenzoic acid, a key intermediate in the synthesis of various pharmaceutical

and agrochemical compounds. This document is intended to be a valuable resource, offering

concise data, detailed experimental methodologies, and a logical workflow for the

characterization of this and similar chemical entities.

Core Physical and Chemical Properties
3-Bromo-4-methoxybenzoic acid is a white crystalline powder at room temperature.[1] Its

chemical structure, featuring a carboxylic acid group, a methoxy group, and a bromine atom on

the benzene ring, imparts specific physical and chemical characteristics crucial for its role in

organic synthesis.[1]

Quantitative Physical Data
A summary of the key quantitative physical properties of 3-Bromo-4-methoxybenzoic acid is

presented in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₈H₇BrO₃ [1][2][3]

Molecular Weight 231.04 g/mol [1][3][4]

Melting Point 216-224 °C [1][2][4]

Appearance White crystalline powder [1]

Solubility Soluble in organic solvents [1]

Experimental Protocols
While specific experimental documentation for the determination of the physical properties of 3-
Bromo-4-methoxybenzoic acid is not extensively detailed in publicly available literature, the

following are detailed, generalized methodologies for the key experiments cited. These

protocols are standard in organic chemistry for the characterization of solid aromatic carboxylic

acids.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high degree of purity, whereas a broad melting range often indicates the

presence of impurities.

Methodology:

Sample Preparation: A small amount of the crystalline 3-Bromo-4-methoxybenzoic acid is

finely ground into a powder. This powder is then packed into a capillary tube to a height of 2-

3 mm.

Apparatus: A calibrated melting point apparatus, such as a Mel-Temp or a similar digital

device, is used.

Initial Rapid Determination: An initial, rapid heating of the sample (5-10 °C per minute) is

performed to determine an approximate melting range.
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Accurate Determination: A fresh sample is prepared and heated to approximately 20 °C

below the estimated melting point. The heating rate is then reduced to about 2 °C per

minute.

Data Recording: The temperature at which the first crystal begins to melt and the

temperature at which the last crystal melts are recorded. This range is reported as the

melting point.

Determination of Solubility
The solubility of 3-Bromo-4-methoxybenzoic acid in various solvents is a key parameter for

its use in synthesis and for developing purification methods.

Methodology:

Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, acetone,

diethyl ether, and toluene) are selected for the test.

Sample Preparation: A small, measured amount of 3-Bromo-4-methoxybenzoic acid (e.g.,

10 mg) is placed into a series of test tubes.

Solvent Addition: A measured volume of each solvent (e.g., 1 mL) is added to a separate test

tube containing the compound.

Observation: The mixture is agitated or stirred vigorously for a set period (e.g., 60 seconds)

at a controlled temperature (e.g., room temperature).

Classification: The solubility is qualitatively assessed as "soluble" (dissolves completely),

"partially soluble" (some solid remains), or "insoluble" (no visible dissolution). For quantitative

analysis, the amount of dissolved solute can be determined by techniques such as

gravimetric analysis after solvent evaporation or by spectroscopic methods.

Workflow for Synthesis and Characterization
The following diagram illustrates a logical workflow for the synthesis and subsequent

characterization of a chemical compound like 3-Bromo-4-methoxybenzoic acid, from starting

materials to a fully characterized product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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